Cas no 1803708-93-1 (2-Chloro-6-(difluoromethyl)-3-iodopyridine)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-iodopyridine
• CAS No: 1803708-93-1
• MF: C₆H₃ClF₂IN
• MW: 289.448999643326
• CID: 4926224
• Update Time: 2025-05-21

2-Chloro-6-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C6H3ClF2IN/c7-5-3(10)1-2-4(11-5)6(8)9/h1-2,6H
• InChI Key： ZRFZIURKPFPXPX-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Chloro-6-(difluoromethyl)-3-iodopyridine

Introduction to 2-Chloro-6-(difluoromethyl)-3-iodopyridine (CAS No. 1803708-93-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Chloro-6-(difluoromethyl)-3-iodopyridine (CAS No. 1803708-93-1) is a highly versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and functional properties. This compound, characterized by the presence of both chloro and iodine substituents on a pyridine backbone, along with a difluoromethyl group at the 6-position, offers a rich scaffold for the development of novel bioactive molecules.

The pyridine core is a fundamental motif in pharmaceutical chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The introduction of halogen atoms, particularly chlorine and iodine, enhances the electrophilicity of the molecule, making it an attractive intermediate for further functionalization via cross-coupling reactions. Specifically, the iodopyridine moiety is particularly valuable in modern synthetic strategies, serving as a precursor for palladium-catalyzed coupling reactions that are pivotal in constructing complex molecular architectures.

The difluoromethyl group is another key feature that contributes to the compound's appeal. This substituent is well-documented for its ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. Recent studies have highlighted the role of difluoromethyl groups in enhancing the bioavailability of small-molecule drugs, making them a preferred choice in medicinal chemistry campaigns. The combination of these structural elements in 2-Chloro-6-(difluoromethyl)-3-iodopyridine provides a robust platform for designing molecules with enhanced biological activity.

In recent years, there has been a surge in research focused on developing inhibitors targeting protein-protein interactions (PPIs), which are critical in many biological pathways but have proven challenging to modulate with traditional drug molecules. The unique reactivity of 2-Chloro-6-(difluoromethyl)-3-iodopyridine has been leveraged in the synthesis of novel PPI inhibitors. For instance, researchers have utilized palladium-catalyzed cross-coupling reactions involving this compound to generate substituted pyridines that exhibit potent binding to specific PPIs. These findings underscore the compound's potential as a building block for next-generation therapeutics.

Another emerging area where 2-Chloro-6-(difluoromethyl)-3-iodopyridine has made significant contributions is in the development of antiviral agents. The ability to introduce diverse functional groups into the pyridine scaffold allows for the creation of molecules that can interfere with viral replication mechanisms. Notably, recent studies have demonstrated the efficacy of derivatives of this compound in inhibiting enzymes essential for viral replication, such as proteases and polymerases. The structural flexibility offered by the chloro, iodine, and difluoromethyl substituents enables fine-tuning of pharmacological properties, leading to compounds with improved antiviral activity.

The compound's utility extends beyond pharmaceutical applications into materials science and agrochemicals. In materials science, halogenated pyridines like 2-Chloro-6-(difluoromethyl)-3-iodopyridine are being explored as precursors for organic electronic materials due to their ability to form stable conjugated systems. These systems are integral in developing organic semiconductors and light-emitting diodes (OLEDs). Additionally, in agrochemical research, derivatives of this compound have shown promise as intermediates for synthesizing novel pesticides with enhanced efficacy and environmental compatibility.

The synthetic methodologies employed in the preparation of 2-Chloro-6-(difluoromethyl)-3-iodopyridine are also worth mentioning. The synthesis typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation at specific positions followed by protection-deprotection strategies to introduce the desired substituents. Advanced catalytic techniques, such as transition-metal-catalyzed cross-coupling reactions, play a crucial role in achieving high yields and regioselectivity during these processes.

From a computational chemistry perspective, the study of 2-Chloro-6-(difluoromethyl)-3-iodopyridine has provided valuable insights into molecular interactions using computational modeling techniques. These studies help predict binding affinities, optimize molecular structures, and understand mechanistic pathways for various chemical transformations. The integration of experimental data with computational predictions has been instrumental in accelerating drug discovery efforts involving this compound.

The safety profile of 2-Chloro-6-(difluoromethyl)-3-iodopyridine is another critical aspect that merits discussion. While halogenated pyridines can pose certain handling challenges due to their reactivity, appropriate safety measures can mitigate these risks effectively. Standard laboratory practices such as working under inert atmospheres and using personal protective equipment (PPE) are essential when handling this compound. Furthermore, recent advancements in green chemistry have led to the development of more sustainable synthetic routes that minimize hazardous byproducts.

In conclusion,2-Chloro-6-(difluoromethyl)-3-iodopyridine (CAS No. 1803708-93-1) represents a cornerstone molecule in modern chemical biology and medicinal chemistry due to its structural versatility and functional adaptability. Its role as a key intermediate in synthesizing bioactive molecules has been demonstrated across various therapeutic areas, including oncology, virology, and neurology. As research continues to uncover new applications for this compound,2-Chloro-6-(difluoromethyl)-3-iodopyridine is poised to remain at the forefront of innovation in drug discovery and material science.